Cas no 19720-12-8 (Z-Asp-OMe DCHA)

• Product Name: Z-Asp-OMe DCHA
• CAS No: 19720-12-8
• MF: C₂₅H₃₈N₂O₆
• MW: 462.57902765274
• MDL: MFCD01862314
• CID: 830252
• PubChem ID: 70977173
• Update Time: 2025-07-30

Z-Asp-OMe DCHA Chemical and Physical Properties

Names and Identifiers

• Z-Asp-OMe?DCHA
• L-Aspartic acid, N-[(phenylmethoxy)carbonyl]-, 1-methyl ester, compd.with N-cyclohexylcyclohexanamine (1:1)
• N-cyclohexylcyclohexanamine,(3S)-4-methoxy-4-oxo-3-(phenylmethoxycarbonylamino)butanoic acid
• Z-ASP-OME • DCHA
• Z-Asp-OMe DCHA
• Z-Asp-OMe�DCHA
• Z-L-aspartic acid α-methyl ester dicyclohexylamine salt
• N-Benzyloxycarbonyl-L-aspartic acid 1-methyl ester dicyclohexylamine salt
• N-[(Phenylmethoxy)carbonyl]-L-aspartic acid 1-methyl ester dicyclohexylamine salt
• CBZ-Asp-OMe·DCHA
• Z-L-ASPARTIC ACID A-METHYLESTER DCHA
• Z-L-ASPARTIC ACID ALPHA-METHYL ESTER DCHA
• Z-L-Aspartic acid α-methyl ester dicyclohexylamin
• Cbz-L-aspartic acid alpha-methyl ester dicyclohexylamine
• L-Aspartic acid, N-[(phenylMethoxy)carbonyl]-, 1-Methyl ester
• Z-L-ASPARTIC ACID ALPHA-METHYL ESTER DICYCLOHEXYLAMMONIUM SALT
• CBZ-L-ASPARTIC ACID .ALPHA.-METHYL ESTER DICYCLOHEXYLAMINE SALT
• dicyclohexylamine (S)-3-(benzyloxycarbonylamino)-4-methoxy-4-oxobutanoate
• N-cyclohexylcyclohexanamine;(3S)-4-methoxy-4-oxo-3-(phenylmethoxycarbonylamino)butanoic acid
• DTXSID30744107
• (3S)-3-{[(Benzyloxy)carbonyl]amino}-4-methoxy-4-oxobutanoic acid--N-cyclohexylcyclohexanamine (1/1)
• 19720-12-8
• SCHEMBL13725539
• (3S)-3-{[(benzyloxy)carbonyl]amino}-4-methoxy-4-oxobutanoic acid; N-cyclohexylcyclohexanamine
• Dicyclohexylamine (S)-3-(((benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoate
• Q-101790
• Dicyclohexylamine(S)-3-(((benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoate
• Z-Asp-OMe. DCHA

• MDL： MFCD01862314
• Inchi： 1S/C13H15NO6.C12H23N/c1-19-12(17)10(7-11(15)16)14-13(18)20-8-9-5-3-2-4-6-9;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h2-6,10H,7-8H2,1H3,(H,14,18)(H,15,16);11-13H,1-10H2/t10-;/m0./s1
• InChI Key： JODDUFBZPMVOHC-PPHPATTJSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)OC)CC(=O)O)=O.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 462.27300
• Monoisotopic Mass: 462.27298694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 467
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 113.96000
• LogP: 4.95230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives